Cas no 31298-06-3 (Arjunic acid)

Arjunic acid Properties

Names and Identifiers

• Arjunic acid
• 2α,3β,19α-Trihydroxyolean-12-en-28-oic acid
• (2α,3β,19α)-2,3,19-Trihydroxyolean-12-en-28-oic acid
• Arjuntriterpenic acid
• [ "" ]
• HY-N2895
• 31298-06-3
• CHEMBL515705
• SCHEMBL564517
• Arjunic acid, analytical standard
• FS-9744
• (2,3,19)-2,3,19-Trihydroxyolean-12-en-28-oic acid; Arjunic acid
• (1S,4aR,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-1,10,11-trihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• AKOS040758556
• CS-0023480
• NS00097292
• Olean-12-en-28-oic acid, 2,3,19-trihydroxy-, (2alpha,3beta,19alpha)-
• DTXSID20911583
• AKOS015896750
• (4aS,6aS,6aS,6bR,10R,11R,12aS,14bR)-10,11-dihydroxy-12a-(hydroxymethyl)-2,2,6a,6b,9,9-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• 11032-62-5
• 2,3,25-Trihydroxyolean-12-en-28-oic acid
• CHEBI:181308
• 1,10,11-Trihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• SCHEMBL13632108
• ConMedNP.2467
• 2?,3?,19?-Trihydroxyolean 12-ene 28-oic acid
• DA-61212
• Arjunate
• +Expand

• MDL： MFCD12031625
• InChIKey： XJMYUPJDAFKICJ-YZTGESMESA-N
• Inchi： InChI=1S/C30H48O5/c1-25(2)12-14-30(24(34)35)15-13-28(6)17(21(30)23(25)33)8-9-20-27(5)16-18(31)22(32)26(3,4)19(27)10-11-29(20,28)7/h8,18-23,31-33H,9-16H2,1-7H3,(H,34,35)/t18-,19+,20-,21-,22+,23+,27+,28-,29-,30+/m1/s1
• SMILES： CC1(C)CC[C@@]2(CC[C@]3(C)C(=CC[C@@H]4[C@@]5(C)C[C@H]([C@@H](C(C)(C)[C@@H]5CC[C@]43C)O)O)[C@@H]2[C@@H]1O)C(=O)O

Computed Properties

• Exact Mass: 488.35000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 488.35017463g/mol
• Heavy Atom Count: 35
• Complexity: 952
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 98Ų

Experimental Properties

• LogP: 5.17520
• PSA: 97.99000
• Boiling Point: 602.7±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.9 mmHg at 25°C
• Flash Point: 332.3±28.0 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3